Cas no 1217814-87-3 (ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride)

Ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride is a bicyclic amine derivative with a rigid norbornane-like structure, offering unique steric and electronic properties. The hydrochloride salt enhances stability and solubility, making it suitable for synthetic applications in medicinal chemistry and catalysis. Its constrained geometry is advantageous for designing chiral ligands or building blocks in asymmetric synthesis. The ethyl ester group provides versatility for further functionalization, while the endo configuration ensures predictable reactivity. This compound is particularly valuable in the development of pharmacologically active molecules due to its ability to influence conformational control. High purity and well-defined stereochemistry make it a reliable intermediate for research and industrial applications.

ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride structure

1217814-87-3 structure

Product Name:ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride

CAS No:1217814-87-3

MF:C₉H₁₆ClNO₂

MW:205.681841850281

CID:842742

PubChem ID:53488157

Update Time:2025-06-07

ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

- (1S,2S,4R)-Ethyl 7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
- ethyl (1R,3S,4S)-7-azabicyclo[2.2.1]heptane-3-carboxylate,hydrochloride
- ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
- Ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylate--hydrogen chloride (1/1)
- ETHYL (1S,2S,4R)-7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE HYDROCHLORIDE
- 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester HCl
- 1217814-87-3
- (1S,2S,4R)-Ethyl7-azabicyclo[2.2.1]heptane-2-carboxylatehydrochloride
- DTXSID70705459
- CS-0054019
- ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
- MDL： MFCD13152252
- Inchi： 1S/C9H15NO2.ClH/c1-2-12-9(11)7-5-6-3-4-8(7)10-6;/h6-8,10H,2-5H2,1H3;1H/t6-,7+,8+;/m1./s1
- InChI Key： RHTOIFWJKDDWQY-MWDCIYOWSA-N
- SMILES： Cl.O(CC)C([C@H]1C[C@H]2CC[C@@H]1N2)=O

Computed Properties

Exact Mass: 205.0869564g/mol
Monoisotopic Mass: 205.0869564g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 193
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3Å²

ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM202905-1g	ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride	1217814-87-3	95%	1g	$729	2021-08-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB04742-0.5g	Ethyl (1R,3S,4S)-7-azabicyclo[2.2.1]heptane-3-carboxylate;hydrochloride	1217814-87-3	95%	0.5g	$1134	2023-09-07
Chemenu	CM202905-1g	ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride	1217814-87-3	95%	1g	$849	2022-06-14
Chemenu	CM202905-100mg	ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride	1217814-87-3	95%	100mg	$***	2023-04-03
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05861-1-250MG	ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride	1217814-87-3	95%	250MG	￥ 5,504.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05861-1-500MG	ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride	1217814-87-3	95%	500MG	￥ 9,174.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05861-1-1G	ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride	1217814-87-3	95%	1g	￥ 13,761.00	2023-04-03
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05861-1-100mg	ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride	1217814-87-3	95%	100mg	￥3444.0	2024-04-25